4-Methyl-3-(pyrrolidin-1-yl)benzonitrile

• IUPAC Name: 4-methyl-3-pyrrolidin-1-ylbenzonitrile
• InChI: InChI=1S/C12H14N2/c1-10-4-5-11(9-13)8-12(10)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: SLBSJZYGICAGDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C#N)N2CCCC2
• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• CAS No.: 1513149-33-1

Description

4-Methyl-3-(pyrrolidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H14N2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Chemistry and Ligand Design

Synthesis and Structural Studies : A study by (Sairem et al., 2012) explored the synthesis of cyclic π-perimeter hydrocarbon platinum group metal complexes using ligands derived from similar chemical structures. These complexes were characterized by IR, 1H NMR, and XRD, showing that the nitrile group remains as a free pendant, not participating in complexation. This research highlights the compound's potential as a ligand in metal complexes, expanding its application in catalysis and materials science.

Coordination Chemistry and Material Science

Silver(I) Coordination Chemistry : Research by (Zhang, 2021) involved derivatives of 4-Methyl-3-(pyrrolidin-1-yl)benzonitrile in the development of new, highly conjugated chalcone compounds and bis-Schiff base azine compound. This study emphasizes the compound's utility in developing materials with novel optical and electrical properties, suitable for applications in organic electronics and photonics.

Biochemistry and Medicinal Chemistry

LSD1 Inhibitors : A significant contribution to the field of biochemistry is the development of inhibitors for lysine-specific demethylase 1 (LSD1). According to (Mould et al., 2017), derivatives of this compound were identified as potent reversible inhibitors of LSD1. These findings are crucial for the development of therapeutic agents against cancers where LSD1 plays a role in the progression of the disease.

Molecular Packing and Intermolecular Interactions

Polymorphism and Optical Properties : The research on polymorphs of related chemical structures, as discussed by (Percino et al., 2014), demonstrates the importance of molecular packing and intermolecular interactions in determining the material's optical properties. This study underlines the potential of such compounds in the design of new materials with specific photophysical properties, relevant for optoelectronic devices.

Biochemical Analysis

Biochemical Properties

4-Methyl-3-(pyrrolidin-1-yl)benzonitrile plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been studied for its potential as a selective androgen receptor modulator (SARM), which means it can bind to androgen receptors and modulate their activity . This interaction can affect various biochemical pathways, including those involved in muscle growth and repair.

Cellular Effects

The effects of this compound on cells are diverse. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with androgen receptors can lead to changes in gene expression that promote muscle growth . Additionally, it may affect cellular metabolism by altering the activity of enzymes involved in metabolic pathways.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can bind to androgen receptors, leading to their activation or inhibition . This binding can result in changes in gene expression, enzyme activity, and other cellular processes. The compound’s structure allows it to fit into the binding sites of these receptors, influencing their activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under normal storage conditions . Its long-term effects on cellular function require further investigation. In vitro and in vivo studies have indicated that prolonged exposure to the compound can lead to sustained changes in cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may have beneficial effects, such as promoting muscle growth and repair . At higher doses, it can cause toxic or adverse effects. These threshold effects are important for determining the safe and effective dosage range for potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For example, its interaction with androgen receptors can influence the activity of enzymes involved in muscle metabolism . This can lead to changes in the levels of metabolites and the overall metabolic state of the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its activity. The compound can be transported by specific transporters and binding proteins, which influence its localization and accumulation . These interactions can affect the compound’s availability and activity within different cellular compartments.

Subcellular Localization

This compound’s subcellular localization is important for its function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence the compound’s activity and its interactions with other biomolecules. For example, its presence in the nucleus can affect gene expression by interacting with nuclear receptors.